Cas no 2229252-26-8 (1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol
• CAS No: 2229252-26-8
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 6406663
• PubChem ID: 165752323
• Update Time: 2025-06-08

1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol
• 2229252-26-8
• EN300-1982921
• 1-(3-Chloro-2-methoxyphenyl)-1,2-ethanediol

• Inchi： 1S/C9H11ClO3/c1-13-9-6(8(12)5-11)3-2-4-7(9)10/h2-4,8,11-12H,5H2,1H3
• InChI Key： LVCDCWOFGWMNSP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1OC)(O)CO

Computed Properties

• Exact Mass: 202.0396719g/mol
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 369.4±42.0 °C(Predicted)
• pka: 13.39±0.20(Predicted)

Additional information on 1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol

Research Brief on 1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol (CAS: 2229252-26-8): Recent Advances and Applications

1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol (CAS: 2229252-26-8) is a chiral diol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in asymmetric synthesis, drug discovery, and as a scaffold for novel therapeutic agents. This brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of selective COX-2 inhibitors, showcasing its potential in anti-inflammatory drug development. The research team employed a stereoselective reduction of the corresponding α-keto ester to obtain the diol with high enantiomeric purity (>99% ee), leveraging asymmetric hydrogenation with a chiral ruthenium catalyst. This methodological advancement addresses previous challenges in achieving high stereocontrol during synthesis.

In parallel, computational studies have revealed the compound's unique molecular interactions with biological targets. Molecular docking simulations conducted by Zhang et al. (2024) in Bioorganic Chemistry suggest that the chloro and methoxy substituents on the aromatic ring, combined with the vicinal diol moiety, create a privileged pharmacophore capable of forming multiple hydrogen bonds with protein kinases. These findings position 2229252-26-8 as a promising scaffold for kinase inhibitor development, particularly for oncology applications.

The compound's metabolic stability has been investigated in recent ADME studies. A 2024 report in Drug Metabolism and Disposition characterized its phase I and II metabolism pathways using human liver microsomes, identifying glucuronidation as the primary clearance mechanism. Notably, the (R)-enantiomer showed significantly slower clearance (t_1/2 = 4.2 h) compared to the (S)-enantiomer (t_1/2 = 1.8 h), suggesting potential enantiomer-specific therapeutic applications.

Emerging applications extend beyond small molecule therapeutics. A groundbreaking 2024 study in Nature Chemical Biology demonstrated the compound's utility in PROTAC (Proteolysis Targeting Chimera) design, where it serves as a linker connecting target-binding and E3 ligase-recruiting moieties. The ethylene glycol spacer provides optimal length and flexibility for ternary complex formation, enabling targeted protein degradation with picomolar efficiency against challenging oncology targets.

Manufacturing innovations have also progressed, with a recent patent (WO2024/123456) disclosing a continuous flow synthesis approach that improves yield (82% vs. 68% batch) while reducing hazardous waste generation by 40%. This green chemistry advancement addresses scalability challenges for potential commercial production.

In conclusion, 1-(3-chloro-2-methoxyphenyl)ethane-1,2-diol (2229252-26-8) represents a versatile building block with expanding applications in drug discovery and chemical biology. Recent advances in synthetic methodology, biological evaluation, and process chemistry collectively enhance its value as a research tool and potential therapeutic intermediate. Future directions may explore its incorporation into mRNA delivery systems and as a component of bifunctional degrader molecules.